N-(4-methylcyclohexyl)-1-[7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

• IUPAC Name: N-(4-methylcyclohexyl)-1-[7-(4-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C26H32N4O2S/c1-16-5-9-18(10-6-16)21-15-33-23-22(21)28-26(29-25(23)32)30-13-3-4-19(14-30)24(31)27-20-11-7-17(2)8-12-20/h5-6,9-10,15,17,19-20H,3-4,7-8,11-14H2,1-2H3,(H,27,31)(H,28,29,32)
• InChI Key: NYRNKNYXHPFRKP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C2CCCN(C2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=C(C=C5)C
• Molecular Formula: C26H32N4O2S
• Molecular Weight: 464.6 g/mol

Description

N-(4-methylcyclohexyl)-1-[7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C26H32N4O2S and its molecular weight is 464.63. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylcyclohexyl)-1-[7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylcyclohexyl)-1-[7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

• Novel derivatives of piperidine carboxamide have been synthesized and evaluated for their anti-angiogenic and DNA cleavage activities, showing significant potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).

Antimicrobial Activity

• Research on pyridothienopyrimidine derivatives as anti-dermatophytic agents highlights the synthesis of new chemical entities with potential antimicrobial activities. Such compounds are synthesized through interaction with various chemical reagents, indicating the versatile chemical manipulation possible with pyrimidine-based structures (Ouf & Gaber, 2005).

Synthesis of Novel Heterocyclic Compounds

• The synthesis and characterization of novel heterocyclic carboxamides suggest their potential application as antipsychotic agents, with specific derivatives exhibiting potent in vivo activities. This research area demonstrates the utility of such compounds in developing new therapeutic agents (Norman et al., 1996).